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Executive Summary

Azecan-2-one (commonly known as Caprinolactam or 2-Azacyclodecanone) is the 10-
membered cyclic amide (lactam) derived from decanoic acid precursors.[1] Unlike the widely
utilized

-caprolactam (6-membered, Nylon 6 precursor) and laurolactam (12-membered, Nylon 12
precursor), azecan-2-one occupies the "medium-ring" niche (8—11 atoms).[1] This structural
positioning imparts unique physicochemical characteristics driven by transannular strain and
conformational flexibility.

This guide provides a definitive technical profile of azecan-2-one, focusing on its
thermodynamic behavior, synthesis via the Beckmann rearrangement, and utility as a monomer
for Nylon 10 (Polyamide 10).

Molecular Architecture & Conformational Dynamics

The 10-membered ring of azecan-2-one is characterized by significant transannular strain
(Prelog strain), arising from the forced proximity of hydrogen atoms across the ring. Unlike
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small rings (rigid) or large rings (flexible, behaving like linear chains), azecan-2-one exists in a
dynamic equilibrium of conformers.[1]

o Cis/Trans Isomerism: A defining feature of medium-ring lactams (8- to 10-membered) is the
existence of the amide bond in both cis and trans configurations.[1] In azecan-2-one, the
trans isomer is often thermodynamically favored in solution, whereas the cis form may
predominate in the crystal lattice to maximize intermolecular hydrogen bonding.

e Ring Strain: The enthalpy of polymerization (

) is driven by the release of this ring strain. Azecan-2-one possesses moderate strain
(approx. 3-5 kcal/mol), making its ring-opening polymerization (ROP) thermodynamically
favorable but kinetically distinct from the highly strained caprolactam.[1]

Physicochemical Profile

The following data consolidates experimental values and high-confidence predictive models for
azecan-2-one (CAS: 6142-53-6).

Table 1: Key Physicochemical Properties[2][3]
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Property

Value | Description

Source/Notes

IUPAC Name

Azecan-2-one

Common Names

Caprinolactam, 2-

Azacyclodecanone,

-Decanolactam

CAS Number 6142-53-6
Molecular Formula
Molecular Weight 155.24 g/mol

Physical State

Low-melting solid or liquid

Dependent on cis/trans ratio

and purity.[1]

Pure trans-isomer is often

Melting Point -2°C to +35°C liquid; cis-rich fractions
crystallize higher.[1]
N ) Extrapolates to approx. 260—
Boiling Point 95°C @ 5 mmHg
270°C at atm pressure.[1]
) Standard liquid density for
Density 0.980 — 1.02 g/cm?3

medium lactams.[1]

LogP (Octanol/Water)

1.51-2.30

Predicted.[1] More lipophilic
than caprolactam (LogP
~0.12).[1]

Solubility

Soluble in ethanol, benzene,
chloroform.

Limited water solubility

compared to smaller lactams.

Refractive Index

Estimated based on

homologous series.[1]

Synthesis: The Beckmann Rearrangement[4]

The primary industrial and laboratory route to azecan-2-one is the Beckmann Rearrangement
of cyclodecanone oxime. This acid-catalyzed rearrangement inserts a nitrogen atom into the
cyclic ketone framework.
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Experimental Protocol

o Oximation: Cyclodecanone is reacted with hydroxylamine hydrochloride (

) in a buffered aqueous/alcoholic solution to yield cyclodecanone oxime.[1]

e Rearrangement: The oxime is treated with a strong acid catalyst (e.g., Polyphosphoric acid,
Sulfuric acid, or Thionyl chloride) to induce ring expansion.

 Purification: The crude lactam is neutralized, extracted into an organic solvent (e.g.,
dichloromethane), and purified via vacuum distillation.

Visualization: Synthesis Pathway

Beckmann Rearrangement
+ NH20H:HCI ] (H2S04 / PPA/ SOCI2)
Cyclodecanone - H20 Cyclodecanone Oxime Ring Expansion . Azecan-2-one
(C10 Ketone) (Intermediate) J 'k (10-Membered Lactam)

Figure 1: Synthesis of Azecan-2-one via Beckmann Rearrangement of Cyclodecanone Oxime.

Click to download full resolution via product page

Polymerization: Route to Nylon 10

Azecan-2-one serves as the monomer for Nylon 10 (Polyamide 10).[1] Unlike Nylon 6,10 (a
condensation polymer of sebacoyl chloride and hexamethylene diamine), Nylon 10 is a
polylactam formed via Ring-Opening Polymerization (ROP).[1]

Anionic Ring-Opening Polymerization (AROP)

The anionic route is preferred for its speed and ability to proceed at lower temperatures,
minimizing side reactions.

Reagents:
e Initiator: Strong base (e.g., Sodium Caprolactamate, NaH, or Magnesium Bromide salts).[1]

» Activator: N-Acetyl caprolactam or Isocyanates (promotes rapid initiation).[1]
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Mechanism:

e [nitiation: The base deprotonates the lactam amide group, creating a nucleophilic lactam
anion.

e Propagation: The anion attacks the carbonyl carbon of another lactam ring (or the activated
N-acyl species), opening the ring and regenerating the anion at the chain end.

e Termination: Protonation or consumption of monomer.

Visualization: Polymerization Mechanism
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Figure 2: Anionic Ring-Opening Polymerization (AROP) of Azecan-2-one to Nylon 10.

Click to download full resolution via product page
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Applications & Comparative Analysis

Nylon 10 derived from azecan-2-one offers a specific balance of properties between Nylon 6
and Nylon 12.

e Moisture Absorption: Lower than Nylon 6 due to the higher carbon-to-amide ratio (9:1 vs
5:1), resulting in better dimensional stability in humid environments.[1]

 Flexibility: The longer methylene segments impart greater flexibility and impact resistance
compared to Nylon 6.

e Melting Point: Nylon 10 typically melts around 188-190°C, which is lower than Nylon 6
(220°C) but higher than Nylon 12 (178°C), offering a useful processing window.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Azecan-2-one
(Caprinolactam): A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427706/docs#physicochemical-properties-of-
azecan-2-one-caprinolactam-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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